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Compound of Interest

Compound Name: Menthoglycol

Cat. No.: B013437

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety protocols, operational
guidance, and disposal plans for handling Menthoglycol (also known as p-Menthane-3,8-diol
or PMD). Adherence to these guidelines is critical to minimize risks and ensure a safe working
environment.

Menthoglycol is recognized as a skin and eye irritant.[1][2] It can also cause respiratory
irritation.[1] Therefore, appropriate personal protective equipment (PPE) and handling
procedures are mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to Menthoglycol.
The following table summarizes the recommended PPE for handling this compound.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b013437?utm_src=pdf-interest
https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://datasheets.scbt.com/sc-296587.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/w266507?userType=undefined
https://datasheets.scbt.com/sc-296587.pdf
https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Personal Protective
Equipment

Specifications and
Remarks

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or holes before
use. Dispose of contaminated
gloves after use in accordance
with applicable laws and good

laboratory practices.[3]

Eyes/Face

Safety glasses with side
shields, chemical splash

goggles, or a face shield

Goggles should be worn when
there is a risk of splashing. A
face shield provides additional

protection for the face.[2][4]

Body

Laboratory coat or chemical-

resistant apron

A lab coat should be worn to
protect street clothing. For
larger quantities or when
splashing is likely, a chemical-

resistant apron is advised.[4]

Respiratory

Use in a well-ventilated area. A
respirator may be required for
large spills or in poorly

ventilated areas.

Work should be conducted in a
fume hood whenever possible
to minimize inhalation
exposure.[5] If a respirator is
needed, it should be NIOSH-
approved.[6]

Quantitative Data

The following table summarizes key quantitative data for Menthoglycol, extracted from safety

data sheets.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=S25751A&productDescription=MENTHOL+100+G&vendorId=VN00115888&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/sds/aldrich/w266507?userType=undefined
https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://cdn.dal.ca/content/dam/dalhousie/pdf/dept/facilities/FM%20Safety/SafetyDocument2017/Safe%20Work%20Instructions%20for%20Working%20With%20Solvents%20-%20Jan%202018.pdf
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Melting Point 34 -36 °C (93 - 97 °F)[2]
Boiling Point 216 °C (421 °F)[2]

Oral LD50 (Rat) 3,180 mg/kg[2]

Partition Coefficient (log Pow) 3.40 at 37 °C (99 °F)[2]

Experimental Protocols: Safe Handling and Disposal

Adherence to standardized procedures is crucial for minimizing risk. The following protocols
outline the step-by-step process for safely handling and disposing of Menthoglycol.

Preparation: Before handling Menthoglycol, ensure that the work area is clean and
uncluttered. Locate the nearest eyewash station and safety shower. Ensure a chemical spill
kit is readily available.

Donning PPE: Put on all required personal protective equipment as outlined in the PPE table
above.

Dispensing: Conduct all work with Menthoglycol in a well-ventilated area, preferably within
a chemical fume hood.[5] Avoid generating dust if handling a solid form.

Avoiding Contact: Avoid all personal contact, including inhalation.[1] Do not eat, drink, or
smoke in the work area.[5]

Cleaning Up: Clean up all spills immediately.[1] For minor spills, absorb the material with an
inert, non-combustible material and place it in a suitable container for disposal.

Doffing PPE: Remove PPE in a manner that avoids contaminating skin or clothing. Wash
hands thoroughly with soap and water after handling.[2]

Improper disposal of Menthoglycol can pose environmental risks.

» Waste Collection: Collect all Menthoglycol waste, including contaminated consumables, in a
clearly labeled, sealed container.
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» Waste Segregation: Do not mix Menthoglycol waste with other waste streams unless
explicitly permitted by your institution's hazardous waste disposal guidelines.[7]

o Disposal: Dispose of contents and container to an approved waste disposal plant.[2] Follow
all local, state, and federal regulations for hazardous waste disposal. Do not pour
Menthoglycol down the drain.[7][8]

Visual Workflow Guides

The following diagrams illustrate the decision-making process for PPE selection and the
procedural flow for safe handling and disposal.
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PPE Selection for Menthoglycol

$olid (low dust)
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Caption: PPE selection workflow for handling Menthoglycol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b013437?utm_src=pdf-body-img
https://www.benchchem.com/product/b013437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

2. Don PPE

Safe Handling and Disposal of Menthoglycol

3. Handle in Ventilated Area
(Fume Hood Preferred)

l

G. Avoid Contact and IngestiorD

l

Yes

(

)

l

y

G. Doff PPE and Wash Hands)

l

No

l
l
-

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b013437?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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